Cas no 2901084-98-6 (3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl)

• Product Name: 3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl
• CAS No: 2901084-98-6
• MF: C₁₄H₁₂BrFO
• MW: 295.146886825562
• CID: 6796115
• PubChem ID: 171368266
• Update Time: 2025-06-16

3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl
• 2901084-98-6
• MFCD34763257

• Inchi： 1S/C14H12BrFO/c1-9-5-3-4-6-11(9)12-7-10(16)8-13(15)14(12)17-2/h3-8H,1-2H3
• InChI Key： RTGWBSOKBXAASG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)C1C=CC=CC=1C)F

Computed Properties

• Exact Mass: 294.00556g/mol
• Monoisotopic Mass: 294.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl

Introduction to 3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl (CAS No. 2901084-98-6)

3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl, identified by its CAS number 2901084-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative exhibits a unique structural configuration, featuring bromine and fluorine substituents that contribute to its distinct chemical properties and reactivity. The presence of both methyl and methoxy groups further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

The compound belongs to the class of biphenyl-based molecules, which are widely studied for their potential applications in medicinal chemistry due to their rigid aromatic structure and ability to interact with biological targets. The specific arrangement of substituents in 3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl imparts a balance of electronic and steric effects, which can be exploited in the design of novel bioactive molecules.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The structural features of 3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl make it a promising candidate for such applications. For instance, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the fluorine substituent may enhance metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers have leveraged its scaffold to develop analogs with improved pharmacokinetic profiles and enhanced efficacy. The methoxy group contributes to hydrophobicity, which is often crucial for membrane permeability, while the methyl group can influence the conformational flexibility of the molecule. These properties make it an attractive building block for structure-based drug design.

Recent studies have highlighted the role of biphenyl derivatives in modulating enzyme activity and receptor binding. For example, modifications at the 3-position (brominated) and 5-position (fluorinated) have been shown to significantly alter the interaction with proteins such as kinases and transcription factors. The 3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl molecule exemplifies how strategic substitution can fine-tune these interactions to achieve desired therapeutic outcomes.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and metal-mediated functionalizations, have been employed to construct the biphenyl core efficiently. The presence of multiple reactive sites allows for diverse derivatization strategies, enabling chemists to explore a wide range of structural variations.

In addition to its pharmaceutical applications, 3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl has shown promise in agrochemical research. Its structural motif is reminiscent of several commercial pesticides and herbicides that rely on biphenyl derivatives for their bioactivity. By studying this compound, researchers aim to identify new leads that could lead to more effective and environmentally friendly crop protection agents.

The analytical characterization of 3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl is critical for ensuring its purity and consistency in various applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurities. These analytical methods provide essential data for both research and industrial-scale production.

The future prospects of this compound are vast, with ongoing investigations exploring its potential in emerging fields such as photopharmacology and materials science. The ability to tune electronic properties through substituent placement makes biphenyl derivatives attractive candidates for developing novel optoelectronic materials. Furthermore, advancements in computational chemistry are enabling researchers to predict binding affinities and optimize molecular designs with greater accuracy.

In conclusion,3-Bromo-5-fluoro-2-methoxy-2'-methyl-1,1'-biphenyl (CAS No. 2901084-98-6) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and material science. Its unique structural features and reactivity make it a versatile tool for researchers seeking to develop innovative solutions in medicine and agriculture. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a pivotal role in shaping the future of chemical biology.